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  4. Ethyl (1S,5R,6S)-5-(pentan-3-yl-oxy)-7-oxa-bicyclo[4.1.0]hept-3-ene-3-carboxylate
Ethyl (1S,5R,6S)-5-(pentan-3-yl-oxy)-7-oxa-bicyclo[4.1.0]hept-3-ene-3-carboxylate Ethyl (1S,5R,6S)-5-(pentan-3-yl-oxy)-7-oxa-bicyclo[4.1.0]hept-3-ene-3-carboxylate
Brand Name: Vulcanchem
CAS No.: 204254-96-6
VCID: VC0029980
InChI: InChI=1S/C14H22O4/c1-4-10(5-2)17-11-7-9(14(15)16-6-3)8-12-13(11)18-12/h7,10-13H,4-6,8H2,1-3H3/t11-,12+,13-/m1/s1
SMILES: CCC(CC)OC1C=C(CC2C1O2)C(=O)OCC
Molecular Formula: C14H22O4
Molecular Weight: 254.32 g/mol

Ethyl (1S,5R,6S)-5-(pentan-3-yl-oxy)-7-oxa-bicyclo[4.1.0]hept-3-ene-3-carboxylate

CAS No.: 204254-96-6

Reference Standards

VCID: VC0029980

Molecular Formula: C14H22O4

Molecular Weight: 254.32 g/mol

Ethyl (1S,5R,6S)-5-(pentan-3-yl-oxy)-7-oxa-bicyclo[4.1.0]hept-3-ene-3-carboxylate - 204254-96-6

CAS No. 204254-96-6
Product Name Ethyl (1S,5R,6S)-5-(pentan-3-yl-oxy)-7-oxa-bicyclo[4.1.0]hept-3-ene-3-carboxylate
Molecular Formula C14H22O4
Molecular Weight 254.32 g/mol
IUPAC Name ethyl (1S,5R,6S)-5-pentan-3-yloxy-7-oxabicyclo[4.1.0]hept-3-ene-3-carboxylate
Standard InChI InChI=1S/C14H22O4/c1-4-10(5-2)17-11-7-9(14(15)16-6-3)8-12-13(11)18-12/h7,10-13H,4-6,8H2,1-3H3/t11-,12+,13-/m1/s1
Standard InChIKey XZXCGRFGEVXWIT-FRRDWIJNSA-N
Isomeric SMILES CCC(CC)O[C@@H]1C=C(C[C@H]2[C@@H]1O2)C(=O)OCC
SMILES CCC(CC)OC1C=C(CC2C1O2)C(=O)OCC
Canonical SMILES CCC(CC)OC1C=C(CC2C1O2)C(=O)OCC
Synonyms (1S,5R,6S)-5-(1-Ethylpropoxy)-7-oxabicyclo[4.1.0]hept-3-ene-3-carboxylic Acid Ethyl Ester;
PubChem Compound 10131259
Last Modified Nov 11 2021
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